![molecular formula C21H23N5O B5530722 N-(2-{[6-(1-pyrrolidinyl)-4-pyrimidinyl]amino}ethyl)-2-naphthamide](/img/structure/B5530722.png)
N-(2-{[6-(1-pyrrolidinyl)-4-pyrimidinyl]amino}ethyl)-2-naphthamide
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Description
The compound belongs to a class of chemicals that includes pyridines, pyrimidines, and naphthamides, which are known for their diverse biological activities and applications in pharmaceuticals and materials science. These compounds often exhibit interesting chemical reactions, physical properties, and chemical properties, which can be exploited for various purposes.
Synthesis Analysis
Synthesis of similar compounds often involves multi-step chemical reactions, starting from basic building blocks like naphthols, pyridines, and pyrimidines. A common approach might include coupling reactions, nucleophilic substitutions, and condensation reactions. For instance, compounds like pyrido[2,3-d]pyrimidines and 1,8-naphthyridines can be synthesized through reactions involving 2-aminopyridines, aldehydes, and ketones in the presence of catalysts (Anary‐Abbasinejad, Akhavan, & Hassanabadi, 2009).
Molecular Structure Analysis
The molecular structure of compounds related to the one often features complex aromatic systems with multiple ring structures, such as pyrido[2,3-b]pyridines, which are synthesized through one-pot multi-component processes (Schramm, Dediu, Oeser, & Müller, 2006). These structures can be characterized using X-ray crystallography, NMR spectroscopy, and other analytical techniques to determine their precise configurations.
Chemical Reactions and Properties
Compounds within this class can undergo various chemical reactions, including nucleophilic substitution, cycloaddition, and rearrangement reactions. They exhibit a range of chemical properties, such as reactivity towards different reagents, which can be used to introduce various functional groups or to synthesize complex heterocyclic compounds (Egawa, Miyamoto, Minamida, Nishimura, Okada, Uno, & Matsumoto, 1984).
Mechanism of Action
properties
IUPAC Name |
N-[2-[(6-pyrrolidin-1-ylpyrimidin-4-yl)amino]ethyl]naphthalene-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H23N5O/c27-21(18-8-7-16-5-1-2-6-17(16)13-18)23-10-9-22-19-14-20(25-15-24-19)26-11-3-4-12-26/h1-2,5-8,13-15H,3-4,9-12H2,(H,23,27)(H,22,24,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RPLDMWFEYWEZKH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(C1)C2=NC=NC(=C2)NCCNC(=O)C3=CC4=CC=CC=C4C=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H23N5O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
361.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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